Cas no 1572503-72-0 (2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester)

• Product name: 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester
• CAS No: 1572503-72-0
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5579291

2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-[3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester
• 5-Thiazolecarboxylic acid, 2-[3-cyano-4-(3-hydroxy-2-methylpropoxy)phenyl]-4-methyl-, ethyl ester
• 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester

• Inchi： 1S/C18H20N2O4S/c1-4-23-18(22)16-12(3)20-17(25-16)13-5-6-15(14(7-13)8-19)24-10-11(2)9-21/h5-7,11,21H,4,9-10H2,1-3H3
• InChI Key： YRKUCHLYKXMGSN-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1C1=CC=C(OCC(C)CO)C(C#N)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 544.6±60.0 °C at 760 mmHg
• Flash Point: 283.2±32.9 °C
• Solubility: Acetonitrile, DMSO, Methanol
• pka: 14.71±0.10(Predicted)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester

Introduction to 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester (CAS No. 1572503-72-0)

2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester, with the CAS number 1572503-72-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a cyano group, a hydroxy-substituted propoxy moiety, and a thiazole ring, which collectively contribute to its diverse biological activities.

The molecular structure of 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester is particularly intriguing. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The hydroxy-substituted propoxy moiety adds polarity and potential hydrogen-bonding capabilities, enhancing the compound's solubility and interaction with biological targets. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.

Recent studies have explored the potential therapeutic applications of 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester. One notable area of research is its activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent cytotoxic effects against human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways.

In addition to its anticancer properties, 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester has shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound could effectively reduce oxidative stress and inflammation in neuronal cells. The study suggested that the compound's antioxidant and anti-inflammatory properties might be beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester has also been investigated. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development. However, more comprehensive studies are needed to fully understand its pharmacokinetic behavior in different species and under various conditions.

The safety profile of 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester is another critical aspect that has been evaluated. In vitro toxicity assays using human liver cell lines (HepG2) showed that the compound was well-tolerated at therapeutic concentrations. However, higher doses led to increased cytotoxicity, highlighting the importance of dose optimization in clinical settings. Further in vivo toxicity studies are ongoing to assess the long-term safety and potential side effects of this compound.

The synthetic route for preparing 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester has been optimized to improve yield and purity. A multi-step synthesis involving condensation reactions, substitution reactions, and esterification steps has been developed. This synthetic strategy allows for the efficient production of the compound on a laboratory scale and provides a foundation for potential large-scale manufacturing processes.

In conclusion, 2-3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Ethyl Ester (CAS No. 1572503-72-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its biological properties, making it an attractive candidate for further research and development in pharmaceutical chemistry. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its safety for clinical use.